Cas no 933707-40-5 (4H-Cyclopentathiazole-2-methanamine, 5,6-dihydro-)

• Product Name: 4H-Cyclopentathiazole-2-methanamine, 5,6-dihydro-
• CAS No: 933707-40-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 999626
• PubChem ID: 24261650
• Update Time: 2025-04-20

4H-Cyclopentathiazole-2-methanamine, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopentathiazole-2-methanamine, 5,6-dihydro-
• 933707-40-5
• (5,6-Dihydro-4h-cyclopenta[d]thiazol-2-yl)methanamine
• CS-0286209
• EN300-393393
• {4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}methanamine
• AKOS000210098
• 4h,5h,6h-cyclopenta[d][1,3]thiazol-2-ylmethanamine

• Inchi： 1S/C7H10N2S/c8-4-7-9-5-2-1-3-6(5)10-7/h1-4,8H2
• InChI Key： BBBLJXKIYXCATQ-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC2=C1CCC2

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų